Cas no 1219925-27-5 (1-fluoro-3-(1-isocyanatoethyl)benzene)

• Product Name: 1-fluoro-3-(1-isocyanatoethyl)benzene
• CAS No: 1219925-27-5
• MF: C₉H₈FNO
• MW: 165.164325714111
• MDL: MFCD18269800
• CID: 5242470
• PubChem ID: 63109976
• Update Time: 2025-06-08

1-fluoro-3-(1-isocyanatoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-(1-isocyanatoethyl)benzene
• Benzene, 1-fluoro-3-(1-isocyanatoethyl)-

• MDL： MFCD18269800
• Inchi： 1S/C9H8FNO/c1-7(11-6-12)8-3-2-4-9(10)5-8/h2-5,7H,1H3
• InChI Key： XSOPZAFHGRSMPX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C)N=C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 3.2
• Topological Polar Surface Area: 29.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-fluoro-3-(1-isocyanatoethyl)benzene

1-Fluoro-3-(1-Isocyanatoethyl)benzene: A Comprehensive Overview

1-Fluoro-3-(1-isocyanatoethyl)benzene (CAS No. 1219925-27-5) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique structure and functional groups, offers a wide range of applications and potential uses in various industries.

The molecular structure of 1-fluoro-3-(1-isocyanatoethyl)benzene consists of a benzene ring substituted with a fluoro group at the 1-position and an isocyanatoethyl group at the 3-position. The presence of these functional groups imparts distinct chemical properties to the molecule, making it a valuable building block in synthetic chemistry.

In recent years, the isocyanate functionality has been extensively studied for its reactivity and utility in forming urethane linkages. This property makes 1-fluoro-3-(1-isocyanatoethyl)benzene an attractive candidate for the synthesis of polyurethanes, which are widely used in coatings, adhesives, and elastomers. The fluoro substituent further enhances the material's performance by improving its thermal stability and chemical resistance.

Pharmaceutical research has also shown interest in 1-fluoro-3-(1-isocyanatoethyl)benzene. The compound's ability to form urethane bonds can be leveraged in the design of prodrugs and drug delivery systems. Prodrugs are inactive derivatives that are converted into active drugs within the body, often improving their pharmacokinetic properties. The isocyanate group can react with various nucleophiles to form stable urethane linkages, which can be tailored to control the release rate of the active drug.

Recent studies have explored the use of 1-fluoro-3-(1-isocyanatoethyl)benzene in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2022) reported the synthesis of a series of fluoro-substituted urethane derivatives with potent anti-inflammatory properties. These compounds demonstrated significant efficacy in reducing inflammation in animal models, highlighting their potential as new drug candidates for inflammatory diseases.

In addition to its applications in pharmaceuticals, 1-fluoro-3-(1-isocyanatoethyl)benzene has found use in materials science. The compound's reactivity with various functional groups allows for the creation of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley (2023), developed a novel polymer based on 1-fluoro-3-(1-isocyanatoethyl)benzene that exhibited exceptional mechanical strength and durability. This polymer has potential applications in aerospace and automotive industries where high-performance materials are essential.

The synthesis of 1-fluoro-3-(1-isocyanatoethyl)benzene typically involves multi-step processes that ensure high purity and yield. One common synthetic route involves the reaction of 3-fluorobenzyl chloride with potassium cyanate to form 3-fluorobenzyl isocyanate, followed by alkylation with ethyl bromide to introduce the ethyl group. This method provides a reliable and scalable approach to producing the compound for industrial applications.

The safety profile of 1-fluoro-3-(1-isocyanatoethyl)benzene is an important consideration for its use in various applications. While isocyanates are known to be potent sensitizers and irritants, proper handling and storage protocols can mitigate these risks. Researchers and industry professionals must adhere to established guidelines to ensure safe handling and minimize exposure risks.

In conclusion, 1-fluoro-3-(1-isocyanatoethyl)benzene (CAS No. 1219925-27-5) is a multifaceted compound with significant potential in chemical synthesis, pharmaceutical research, and materials science. Its unique structure and functional groups make it a valuable building block for developing advanced materials and therapeutic agents. Ongoing research continues to uncover new applications and optimize its use across various industries.